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Compound of Interest

Compound Name: NSC632839

Cat. No.: B1662893

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for measuring the on-
target effects of NSC632839, a non-selective isopeptidase inhibitor. NSC632839 targets both
deubiquitinating enzymes (DUBs) and deSUMOylating enzymes (SENPs), leading to the
accumulation of ubiquitinated and SUMOylated proteins and subsequent cellular responses
such as apoptosis.[1][2] This guide compares NSC632839 with other common DUB inhibitors
and offers detailed experimental procedures to assess its biochemical and cellular activity.

Mechanism of Action: The Ubiquitin-Proteasome
and SUMOylation Pathways

NSC632839 exerts its effects by inhibiting enzymes that reverse post-translational
modifications involving ubiquitin and SUMO (Small Ubiquitin-like Modifier). These pathways are
critical for protein homeostasis, and their disruption can trigger programmed cell death, making
their components attractive targets for cancer therapy.[3][4] NSC632839 has been specifically
shown to inhibit the DUBs USP2 and USP7, and the deSUMOylase SENP2.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

